2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalen-2-ylamine

• CAS No.: 312753-45-0
• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalen-2-amine
• InChI: InChI=1S/C13H17N/c14-13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-13/h5-6,13H,1-4,7-8,14H2
• InChI Key: SZSIVGMKIWMNMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC3=C(CC(C3)N)C=C2C1

Description

2-Amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalene is a complex organic compound characterized by its unique molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalene typically involves multiple steps, starting with the cyclization of appropriate precursors. One common method includes the cyclization of a linear precursor under high-temperature conditions in the presence of a catalyst. The reaction conditions are carefully controlled to ensure the formation of the desired cyclic structure.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalene can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or halides.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, 2-Amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalene is studied for its potential biological activity. It may serve as a precursor for bioactive compounds or as a tool in studying biological processes.

Medicine: The compound has potential applications in medicinal chemistry, where it can be used to develop new pharmaceuticals. Its derivatives may exhibit therapeutic properties, making it a candidate for drug development.

Industry: In the industrial sector, this compound can be used in the production of dyes, pigments, and other chemical products. Its versatility and reactivity make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism by which 2-Amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalene exerts its effects depends on its specific application. In medicinal chemistry, for example, the compound may interact with molecular targets such as enzymes or receptors, leading to biological effects. The pathways involved can include enzyme inhibition, receptor binding, or modulation of signaling pathways.

Comparison with Similar Compounds

• 2,3,5,6,7,8-Hexahydro-1H-cyclopenta[b]quinolin-9-amine

• 2,3,5,6,7,8-Hexahydro-1H-cyclopenta[b]quinoline-l,8-diol

Uniqueness: 2-Amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]naphthalene is unique in its structure and reactivity compared to similar compounds

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